Purity and Physicochemical Profile
The compound is supplied with a minimum purity specification of 95% as determined by the vendor [REFS‑1]. Predicted physicochemical properties include a LogP of 2.2 and a density of 1.283±0.06 g/cm³ [REFS‑2]. These values are comparable to those of its positional isomer 1‑(3‑chloro‑4‑fluorophenyl)butane‑1,3‑dione, which also has a predicted LogP of ~2.2 and a density of ~1.28 g/cm³, indicating that the substitution pattern does not significantly alter bulk partitioning or density [REFS‑3].
| Evidence Dimension | Purity Specification and Predicted Physicochemical Properties |
|---|---|
| Target Compound Data | Purity ≥95% (vendor spec); LogP = 2.2 (predicted); Density = 1.283±0.06 g/cm³ (predicted) |
| Comparator Or Baseline | 1‑(3‑Chloro‑4‑fluorophenyl)butane‑1,3‑dione: Purity ≥95%; LogP ~2.2; Density ~1.28 g/cm³ |
| Quantified Difference | Equivalent purity specification; predicted LogP and density values are essentially identical (difference ≤0.003 g/cm³ and ≤0.0 LogP units) |
| Conditions | Predicted using in silico models (no experimental data reported); vendor purity specifications as stated on commercial datasheets. |
Why This Matters
The identical predicted LogP and density confirm that the 2‑chloro‑4‑fluoro substitution does not alter fundamental bulk properties relative to the 3‑chloro‑4‑fluoro isomer, meaning procurement decisions should be driven by synthetic regiospecificity rather than differences in basic physical‑chemical parameters.
- [1] 2‑Chloro‑4‑fluorobenzoylacetone (38440‑13‑0) – Physical Properties. Molaid. LogP 2.2, Density 1.283±0.06 g/cm³. View Source
- [2] 1‑(3‑Chloro‑4‑fluorophenyl)butane‑1,3‑dione (CAS 38440‑12‑9) – Computed Properties. Chem960. Density ~1.28 g/cm³. View Source
